2-Iodo-5-(trifluoromethyl)benzonitrile
Cat. No. B1394573
M. Wt: 297.02 g/mol
InChI Key: KSPKCPNOVAIBEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737295B2
Procedure details
2-Amino-5-(trifluoromethyl)benzonitrile (3.06 g, 16.45 mmol) was suspended in CH2I2 (36 mL) and t-butyl nitrite (3.9 mL, 32.9 mmol) was added dropwise by syringe. The reaction was heated slowly to 100° C. and was maintained at this temperature for 30 minutes. The reaction was then cooled to room temperature, diluted with hexanes (200 mL), loaded on a silica gel column, and purified with 100% hexanes to 15% EtOAc/hexanes. The resulting product, 2-iodo-5-(trifluoromethyl)benzonitrile was contaminated with minor impurities which were removed by silica gel chromatography with 25% CH2Cl2/hexanes. 2-Iodo-5-(trifluoromethyl)benzonitrile was obtained as a white solid. Rf=0.44 (15% EtOAc/hexanes). 1H NMR (CDCl3, 500 MHz) δ 8.10 (d, J=8.5 Hz, 1H), 7.85 (d, J=1.8 Hz, 1H), 7.52 (dd, J=8.5, 1.8 Hz, 1H).
[Compound]
Name
hexanes
Quantity
200 mL
Type
solvent
Reaction Step Four
Identifiers
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REACTION_CXSMILES
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N[C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[C:4]#[N:5].N(OC(C)(C)C)=O.C(I)[I:22]>>[I:22][C:2]1[CH:9]=[CH:8][C:7]([C:10]([F:13])([F:12])[F:11])=[CH:6][C:3]=1[C:4]#[N:5]
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Inputs
Step One
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Name
|
|
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Quantity
|
3.06 g
|
|
Type
|
reactant
|
|
Smiles
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NC1=C(C#N)C=C(C=C1)C(F)(F)F
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Step Two
|
Name
|
|
|
Quantity
|
3.9 mL
|
|
Type
|
reactant
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|
Smiles
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N(=O)OC(C)(C)C
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Step Three
|
Name
|
|
|
Quantity
|
36 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(I)I
|
Step Four
[Compound]
|
Name
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hexanes
|
|
Quantity
|
200 mL
|
|
Type
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solvent
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|
Smiles
|
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was maintained at this temperature for 30 minutes
|
|
Duration
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30 min
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction was then cooled to room temperature
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
purified with 100% hexanes to 15% EtOAc/hexanes
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
were removed by silica gel chromatography with 25% CH2Cl2/hexanes
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC1=C(C#N)C=C(C=C1)C(F)(F)F
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
